Cas no 86618-06-6 (2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester)

• Product Name: 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester
• CAS No: 86618-06-6
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• MDL: MFCD12913650
• CID: 2182187
• PubChem ID: 128588
• Update Time: 2025-06-08

2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester
• methyl 2-(4-chlorophenyl)-3-methylbutanoate
• Methyl 4-chloro-α-(1-methylethyl)benzeneacetate (ACI)
• DB-269186
• 104486-05-7
• SB39167
• EN300-6746883
• 86618-06-6
• SB32617
• MCPMB
• AKOS008901969
• Benzeneacetic acid, 4-chloro-a-(1-Methylethyl)-, Methyl ester
• Methyl 2-(4-chlorophenyl)-3-methylbutyrate
• (S)-2-(4-CHLORO-PHENYL)-3-METHYL-BUTYRIC ACID METHYL ESTER
• methyl2-(4-chlorophenyl)-3-methylbutanoate
• DTXSID00908996
• Benzeneacetic acid, 4-chloro-a-(1-Methylethyl)-, Methyl ester, (R)-
• CS-0257647
• AS-43737
• (R)-2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester
• 197018-23-8
• SB35106
• SCHEMBL2423106
• YLOVJTBYAMJJPN-UHFFFAOYSA-N
• MFCD12913650

• MDL： MFCD12913650
• Inchi： 1S/C12H15ClO2/c1-8(2)11(12(14)15-3)9-4-6-10(13)7-5-9/h4-8,11H,1-3H3
• InChI Key： YLOVJTBYAMJJPN-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)C1C=CC(Cl)=CC=1)OC

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester

Introduction to 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester (CAS No. 86618-06-6)

2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester (CAS No. 86618-06-6) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a chlorophenyl group, a methyl ester moiety, and a branched butyric acid backbone. These structural elements contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester is C₁₂H₁₅ClO₂, and its molecular weight is approximately 230.70 g/mol. The compound is typically synthesized through a series of well-established organic reactions, including Friedel-Crafts alkylation, esterification, and substitution reactions. The synthetic route can be tailored to optimize yield and purity, making it a valuable intermediate in various industrial processes.

In the realm of pharmaceutical research, 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester has garnered significant attention due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

Moreover, the chlorophenyl group in 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester has been shown to enhance the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. This property is particularly advantageous in the development of drugs targeting intracellular pathways. Additionally, the methyl ester moiety can be hydrolyzed under physiological conditions to release the corresponding carboxylic acid, which may have different biological activities compared to the ester form.

The versatility of 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester extends beyond pharmaceutical applications. In materials science, it has been used as a building block for the synthesis of advanced polymers and functional materials. For example, researchers at the University of California, Berkeley, have developed novel copolymers incorporating this compound that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

In terms of safety and handling, 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester should be stored in a cool, dry place away from sources of heat and moisture. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to minimize exposure risks. While it is not classified as a hazardous material under current regulations, proper safety protocols should always be followed during laboratory use.

The market demand for 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester is expected to grow steadily over the next few years, driven by increasing research activities in pharmaceuticals and materials science. Key players in the industry are investing in R&D to develop new applications and improve production processes. For instance, companies like Sigma-Aldrich and Alfa Aesar offer high-purity forms of this compound for research purposes.

In conclusion, 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester (CAS No. 86618-06-6) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure and versatile properties make it an attractive candidate for further investigation and development. As research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in advancing our understanding and utilization of organic chemistry.